- Process for preparation of chlorophenoxycarboxylic acid amine salt, China, , ,
Cas no 94-11-1 (Isopropyl 2,4-dichlorophenoxyacetate)
94-11-1 structure
Isopropyl 2,4-dichlorophenoxyacetate
94-11-1
C11H12Cl2O3
263.117181777954
34732
Isopropyl 2,4-dichlorophenoxyacetate Properties
Names and Identifiers
-
- Isopropyl 2,4-dichlorophenoxyacetate
- 2,4-Dichlorophenoxyacetic acid isopropyl ester
- 2,4-D isopropyl ester
- 2.4-D-iso-pr
- 1-methylethyl 2-(2,4-dichlorophenoxy)acetate
- 2,4-dichlorophenoxyacetate isopropyl ester
- 2,4-D-Isopropyl
- Amchem Weed Killer 650
- Caswell No. 315AV
- Crop Rider 3.34D
- Esteron 44
- isopropyl (2,4-dichlorophenoxy)acetate
- Isopropyl 2,4-D ester
- Niagara Estasol
- propan-2-yl (2,4-dichlorophenoxy)acetate
- propan-2-yl 2-(2,4-dichlorophenoxy)acetate
- Weedone 128
- Acetic acid, (2,4-dichlorophenoxy)-, 1-methylethyl ester (9CI)
- Acetic acid, (2,4-dichlorophenoxy)-, isopropyl ester (6CI, 8CI)
- NSC 521749
- +Expand
-
- WHOKDONDRZNCBC-UHFFFAOYSA-N
- 1S/C11H12Cl2O3/c1-7(2)16-11(14)6-15-10-4-3-8(12)5-9(10)13/h3-5,7H,6H2,1-2H3
- O=C(COC1C(Cl)=CC(Cl)=CC=1)OC(C)C
Computed Properties
- 262.01600
Experimental Properties
- 3.32380
- 35.53000
- 1.5209 (estimate)
- 371.18°C (rough estimate)
- 5°C
- 126
- Colorless liquid depending on purity/
- 1.2600
Isopropyl 2,4-dichlorophenoxyacetate Security Information
- AG8750000
- 6.1(b)
- 26-39-61-60-46-36/37-29
- III
- R22
- Xn
- UN 3348
- 0-6°C
- III
- 22-41-50/53-43
- 6.1(b)
Isopropyl 2,4-dichlorophenoxyacetate Customs Data
- 2918990090
-
China Customs Code:
2918990090Overview:
2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Isopropyl 2,4-dichlorophenoxyacetate Synthesis
Synthetic Circuit 1
Reaction Conditions
1.1 Reagents: Thionyl chloride Catalysts: Magnesium chloride , 2,5-Dichlorothiazole ; 70 °C; 30 min, 70 °C
Reference
Synthetic Circuit 2
Reaction Conditions
1.1 Reagents: Sulfuryl chloride Catalysts: Magnesium chloride , 2,5-Dichlorothiazole ; 30 min, 70 °C
Reference
- Process for preparing chlorophenoxycarboxylate, China, , ,
Synthetic Circuit 3
Reaction Conditions
1.1 Reagents: Sulfuryl chloride Catalysts: 4,4′-Thiobis(3-methyl-6-tert-butylphenol) , Magnesium chloride ; 70 °C; 30 min, 70 °C
Reference
- Method for preparing chlorophenoxycarboxylate, China, , ,
Synthetic Circuit 4
Reaction Conditions
1.1 Reagents: Sulfuryl chloride Catalysts: 1,1′-Thiobis[4-chlorobenzene] , Magnesium chloride ; 70 °C; 30 min, 70 °C
Reference
- Method for preparing chlorophenoxycarboxylic acid amine salt, China, , ,
Synthetic Circuit 5
Synthetic Circuit 6
Synthetic Circuit 7
Synthetic Circuit 8
Reaction Conditions
1.1 Reagents: Chlorine Catalysts: Iron oxide (Fe2O3) , 1,1′-Thiobis[2,4,6-trimethylbenzene] Solvents: Water ; 0.5 h, 0 °C
Reference
- Preparation of 2,4-dichlorophenoxyacetic acid and salt thereof, World Intellectual Property Organization, , ,
Synthetic Circuit 9
Reaction Conditions
1.1 Reagents: Sulfuryl chloride Catalysts: Titanium tetrachloride , 2,3,4-Trichlorothiophene ; 40 °C
Reference
- Method for preparing phenoxy carboxylic acid-type weedicide, World Intellectual Property Organization, , ,
Synthetic Circuit 10
Reaction Conditions
1.1 Reagents: Sulfuryl chloride Catalysts: Titanium tetrachloride , 3,4-Dichlorothiophene ; 0.5 h, 70 °C
Reference
- Preparation of phenoxycarboxylic acid derivatives as herbicides, World Intellectual Property Organization, , ,
Synthetic Circuit 11
Reaction Conditions
1.1 Reagents: Sulfuryl chloride Catalysts: Titanium tetrachloride , 3,4-Dichlorothiophene ; 100 °C; 0.5 h, 100 °C
Reference
- Method for preparing phenoxycarboxylic acid salt herbicide, China, , ,
Synthetic Circuit 12
Reaction Conditions
1.1 Reagents: Chlorine Catalysts: Iron oxide (Fe2O3) , 1,1′-Thiobis[2,4,6-trimethylbenzene] ; -20 °C; 30 min, -20 °C
Reference
- Method for preparing 2,4-dichlorophenoxylacetic acid and salts thereof, China, , ,
Synthetic Circuit 13
Reaction Conditions
1.1 Reagents: Sulfuryl chloride Catalysts: Titanium tetrachloride , 3,4-Dichlorothiophene ; 30 min, 40 °C
Reference
- Method for preparing phenoxycarboxylic acid-type weedicide, China, , ,
Synthetic Circuit 14
Reaction Conditions
1.1 Reagents: Chlorine Catalysts: Iron oxide (Fe2O3) , 1,1′-Thiobis[2,4,6-trimethylbenzene] ; 0.5 h, 0 °C
Reference
- Method for preparing phenoxycarboxylic acid choline salt, China, , ,
Synthetic Circuit 15
Reaction Conditions
Reference
- Process for the preparation of alkyl esters of 2,4-dichlorophenoxyacetic acid, Romania, , ,
Synthetic Circuit 16
Reaction Conditions
Reference
- Herbicidal esters of aryloxyalkanecarboxylic acids, Czechoslovakia, , ,
Synthetic Circuit 17
Reaction Conditions
1.1 Reagents: 1-Hydroxybenzotriazole , 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Solvents: Dichloromethane ; 30 min, rt
1.2 Reagents: Sodium borohydride Solvents: Tetrahydrofuran ; rt → 0 °C; 30 min, 0 °C
1.3 Reagents: Methanol
1.2 Reagents: Sodium borohydride Solvents: Tetrahydrofuran ; rt → 0 °C; 30 min, 0 °C
1.3 Reagents: Methanol
Reference
- Reduction of carboxylic acids using esters of benzotriazole as high-reactivity intermediatesSynthesis, 2011, (9), 1375-1382,
Isopropyl 2,4-dichlorophenoxyacetate Raw materials
Isopropyl 2,4-dichlorophenoxyacetate Preparation Products
Isopropyl 2,4-dichlorophenoxyacetate Suppliers
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier
(CAS:94-11-1)
A LA DING
anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier
(CAS:94-11-1)
TANG SI LEI
15026964105
2881489226@qq.com
Isopropyl 2,4-dichlorophenoxyacetate Related Literature
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Yan Shi,Xinyu He,Qinglun Zhang,Chongbo Yin,Ninghui Feng,Haoming Chen,Hualing Lin Anal. Methods 2023 15 1681
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Mingmao Chen,Feifei Song,Yan Liu,Jia Tian,Chun Liu,Ruyue Li,Qiqing Zhang Nanoscale 2019 11 3814
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Rui-Lin Liu,Jing Zhang,Zhao-Li Mou,Shuang-Li Hao,Zhi-Qi Zhang Analyst 2012 137 5135
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5. Synthesis and crystal structure of a novel cyclic trinuclear platinum(II) complex, [Pt3(L-HMet)3]·H2O (H3Met = methionine)Yolanda Y. Davidson,Shih-Chi Chang,Richard E. Norman J. Chem. Soc. Dalton Trans. 1995 77
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Pattamabhorn Worsawat,Pakin Noppawan,Charlotte Croise,Nontipa Supanchaiyamat,Con R. McElroy,Andrew J. Hunt Org. Biomol. Chem. 2023 21 1070
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Rongrong Xu,Wenwen Zhao,Lan Yu,Qijun Chen,Xiaolu Hu,Yinying Ba,Xiaoqing Chen,Xing Wang,Xia Wu RSC Adv. 2019 9 37082
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8. Synthesis and crystal structure of a novel cyclic trinuclear platinum(II) complex, [Pt3(L-HMet)3]·H2O (H3Met = methionine)Yolanda Y. Davidson,Shih-Chi Chang,Richard E. Norman J. Chem. Soc. Dalton Trans. 1995 77
-
9. Complexes of mercury. Part IV. Crystal and molecular structure of the adduct of mercury dimethoxide and phenyl isothiocyanateR. S. McEwen,G. A. Sim J. Chem. Soc. A 1967 1552
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Alexandre O. Legendre,Laila R. R. Silva,Douglas M. Silva,Iara M. L. Rosa,Lilian C. Azarias,Polyana J. de Abreu,Magali B. de Araújo,Person P. Neves,Claudia Torres,Felipe T. Martins,Antonio C. Doriguetto CrystEngComm 2012 14 2532
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